Cas no 1387560-71-5 (Diethyl 2-(2-bromo-4-pyridyl)malonate)

• Product Name: Diethyl 2-(2-bromo-4-pyridyl)malonate
• CAS No: 1387560-71-5
• MF: C₁₂H₁₄BrNO₄
• MW: 316.147862911224
• MDL: MFCD28154652
• CID: 2167371
• PubChem ID: 86668040
• Update Time: 2025-04-21

Diethyl 2-(2-bromo-4-pyridyl)malonate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-(2-bromo-4-pyridyl)malonate
• 2-(2-bromo-pyridin-4-yl)-malonic acid diethyl ester
• CS-0445788
• DB-091375
• 1387560-71-5
• MFCD28154652
• Diethyl2-(2-Bromo-4-pyridyl)malonate
• SCHEMBL10322726
• AC4093
• AKOS027256830
• RIHUXTHFFOGHJT-UHFFFAOYSA-N
• Diethyl 2-(2-bromopyridin-4-yl)malonate
• SY030793

• MDL： MFCD28154652
• Inchi： 1S/C12H14BrNO4/c1-3-17-11(15)10(12(16)18-4-2)8-5-6-14-9(13)7-8/h5-7,10H,3-4H2,1-2H3
• InChI Key： RIHUXTHFFOGHJT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CN=1)C(C(=O)OCC)C(=O)OCC

Computed Properties

• Exact Mass: 315.01100
• Monoisotopic Mass: 315.01062Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 65.49000
• LogP: 2.05390